Cas no 83959-43-7 (2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol)

• Product Name: 2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol
• CAS No: 83959-43-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5027318
• Update Time: 2025-05-26

2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[3-(furan-2-yl)-1H-pyrazol-1-yl]ethan-1-ol
• 2-[3-(2-furyl)-1H-pyrazol-1-yl]-1-ethanol
• 2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol

• Inchi： 1S/C9H10N2O2/c12-6-5-11-4-3-8(10-11)9-2-1-7-13-9/h1-4,7,12H,5-6H2
• InChI Key： OQZLHILUYAZRBX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CN(CCO)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 0.2
• Topological Polar Surface Area: 51.2

Additional information on 2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol

Research Briefing on 2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol (CAS: 83959-43-7)

2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol (CAS: 83959-43-7) is a pyrazole derivative that has garnered significant attention in recent chemical and biomedical research due to its potential pharmacological properties. This compound, characterized by the presence of a furyl group and a pyrazole ring, exhibits structural features that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, particularly in the fields of anti-inflammatory and anticancer research.

The synthesis of 2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry described a novel one-pot synthesis method using a catalytic system that significantly reduced reaction time and byproduct formation. The study highlighted the compound's stability under physiological conditions, which is a critical factor for its potential use in vivo. Further analytical techniques, such as NMR spectroscopy and mass spectrometry, confirmed the structural integrity of the synthesized compound.

In terms of biological activity, recent preclinical studies have demonstrated that 2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol exhibits moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound reduced pro-inflammatory cytokine levels in murine models, suggesting its potential as an anti-inflammatory agent. However, researchers noted that further optimization of its pharmacokinetic properties, such as bioavailability and metabolic stability, is necessary before clinical trials can be considered.

Another area of interest is the compound's potential anticancer properties. A 2023 study in European Journal of Pharmacology investigated its effects on human cancer cell lines, revealing that 2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol induced apoptosis in certain types of breast and lung cancer cells. The mechanism appeared to involve the modulation of reactive oxygen species (ROS) and mitochondrial dysfunction. While these findings are preliminary, they provide a foundation for future research into the compound's anticancer mechanisms and structure-activity relationships.

Despite these promising results, challenges remain in the development of 2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol as a therapeutic agent. Current research gaps include a lack of comprehensive toxicology data and limited understanding of its long-term effects. Additionally, its solubility and delivery methods need further investigation to enhance its clinical applicability. Collaborative efforts between chemists and pharmacologists are essential to address these challenges and advance the compound toward potential therapeutic use.

In conclusion, 2-[3-(2-Furyl)-1H-pyrazol-1-yl]-1-ethanol (CAS: 83959-43-7) represents a promising scaffold for drug development, with demonstrated anti-inflammatory and anticancer activities in preclinical studies. Future research should focus on optimizing its pharmacological properties and elucidating its mechanisms of action to unlock its full therapeutic potential.